Cas no 1357-99-9 (4-methoxy-5-methyl[1,3]dioxolo[4,5-g]furo[2,3-b]quinolin-9(5H)-one)

4-methoxy-5-methyl[1,3]dioxolo[4,5-g]furo[2,3-b]quinolin-9(5H)-one structure
1357-99-9 structure
Product Name:4-methoxy-5-methyl[1,3]dioxolo[4,5-g]furo[2,3-b]quinolin-9(5H)-one
CAS No:1357-99-9
MF:C14H11NO5
MW:273.240844011307
CID:1244377
PubChem ID:192739
Update Time:2025-04-20

4-methoxy-5-methyl[1,3]dioxolo[4,5-g]furo[2,3-b]quinolin-9(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-5-methyl[1,3]dioxolo[4,5-g]furo[2,3-b]quinolin-9(5H)-one
    • 4-Methoxy-5-methyl-1,3-dioxolo(4,5-g)furo(2,3-b)quinolin-9(5H)-one
    • 4-Methoxy-5-methyl-[1,3]dioxolo[4,5-g]furo[2,3-b]quinolin-9(5H)-one
    • 16-methoxy-2-methyl-4,12,14-trioxa-2-azatetracyclo[7.7.0.03,7.011,15]hexadeca-1(16),3(7),5,9,11(15)-pentaen-8-one
    • Isoflindersiamine
    • DTXSID10159497
    • 1357-99-9
    • Inchi: 1S/C14H11NO5/c1-15-10-8(11(16)7-3-4-18-14(7)15)5-9-12(13(10)17-2)20-6-19-9/h3-5H,6H2,1-2H3
    • InChI Key: JPFLOCYGHFOIEM-UHFFFAOYSA-N
    • SMILES: O1COC2=CC3C(C4C=COC=4N(C)C=3C(=C12)OC)=O

Computed Properties

  • Exact Mass: 273.06373
  • Monoisotopic Mass: 273.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • PSA: 61.14

4-methoxy-5-methyl[1,3]dioxolo[4,5-g]furo[2,3-b]quinolin-9(5H)-one Related Literature

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